Cas no 1782039-06-8 (1H-Azepine-3-methanamine, N-ethylhexahydro-N-methyl-)

• Product Name: 1H-Azepine-3-methanamine, N-ethylhexahydro-N-methyl-
• CAS No: 1782039-06-8
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 5274717
• Update Time: 2025-07-15

1H-Azepine-3-methanamine, N-ethylhexahydro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-3-methanamine, N-ethylhexahydro-N-methyl-

• Inchi： 1S/C10H22N2/c1-3-11-8-10-6-4-5-7-12(2)9-10/h10-11H,3-9H2,1-2H3
• InChI Key： IJSAIYUIEIKESC-UHFFFAOYSA-N
• SMILES： N1(C)CCCCC(CNCC)C1

Additional information on 1H-Azepine-3-methanamine, N-ethylhexahydro-N-methyl-

Recent Advances in the Study of 1H-Azepine-3-methanamine, N-ethylhexahydro-N-methyl- (CAS: 1782039-06-8)

The compound 1H-Azepine-3-methanamine, N-ethylhexahydro-N-methyl- (CAS: 1782039-06-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azepine ring structure, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for drug development.

One of the key breakthroughs in the study of this compound is its synthesis via a novel catalytic hydrogenation method, which has significantly improved yield and purity. Researchers have reported a scalable and efficient synthetic route that minimizes by-products and enhances the overall feasibility of large-scale production. This advancement is critical for further pharmacological evaluations and potential commercialization.

Pharmacological studies have revealed that 1H-Azepine-3-methanamine, N-ethylhexahydro-N-methyl- exhibits high affinity for specific serotonin receptors, particularly the 5-HT2A and 5-HT2C subtypes. These findings suggest its potential utility in treating psychiatric disorders such as depression, anxiety, and schizophrenia. In vitro and in vivo studies have demonstrated its ability to modulate neurotransmitter release, further supporting its role in CNS-targeted therapies.

In addition to its CNS applications, recent research has explored the compound's potential in oncology. Preliminary data indicate that it may act as an inhibitor of certain kinase enzymes involved in cancer cell proliferation. While these findings are still in the early stages, they open new avenues for the development of targeted cancer therapies. Further studies are needed to elucidate the precise mechanisms and optimize its therapeutic index.

The safety profile of 1H-Azepine-3-methanamine, N-ethylhexahydro-N-methyl- has also been a focus of recent investigations. Toxicological assessments in animal models have shown favorable results, with no significant adverse effects observed at therapeutic doses. However, long-term studies and human trials are necessary to fully establish its safety and efficacy.

In conclusion, the compound 1H-Azepine-3-methanamine, N-ethylhexahydro-N-methyl- (CAS: 1782039-06-8) represents a promising candidate for multiple therapeutic applications. Its recent advancements in synthesis, pharmacological properties, and safety profile highlight its potential as a valuable asset in drug discovery and development. Continued research and clinical validation will be essential to fully realize its therapeutic benefits.